Cas no 1240960-12-6 (4-(2-Bromoethyl)-1-methyl-1H-pyrazole)

• Product Name: 4-(2-Bromoethyl)-1-methyl-1H-pyrazole
• CAS No: 1240960-12-6
• MF: C₆H₉BrN₂
• MW: 189.053060293198
• CID: 4690604
• Update Time: 2025-10-29

4-(2-Bromoethyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromoethyl)-1-methyl-1H-pyrazole
• 1H-pyrazole, 4-(2-bromoethyl)-1-methyl-
• 4-(2-Bromoethyl)-1-methyl-1H-pyrazole

• Inchi： 1S/C6H9BrN2/c1-9-5-6(2-3-7)4-8-9/h4-5H,2-3H2,1H3
• InChI Key： OCDRKUKNEBBPJH-UHFFFAOYSA-N
• SMILES： BrCCC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4-(2-Bromoethyl)-1-methyl-1H-pyrazole

4-(2-Bromoethyl)-1-methyl-1H-pyrazole (CAS 1240960-12-6): A Versatile Building Block in Modern Organic Synthesis

In the ever-evolving landscape of organic chemistry, 4-(2-Bromoethyl)-1-methyl-1H-pyrazole (CAS 1240960-12-6) has emerged as a crucial heterocyclic compound with significant applications in pharmaceutical research and material science. This brominated pyrazole derivative serves as a valuable chemical intermediate, particularly in the synthesis of more complex molecular architectures. Its unique structural features - combining a reactive bromoethyl side chain with the 1-methyl-1H-pyrazole core - make it an attractive building block for medicinal chemists and researchers developing novel bioactive compounds.

The growing interest in pyrazole-containing compounds stems from their remarkable pharmacological profiles, with many showing promise as kinase inhibitors, anti-inflammatory agents, and CNS-active drugs. As researchers increasingly focus on structure-activity relationship studies, 4-(2-Bromoethyl)-1-methyl-1H-pyrazole offers excellent opportunities for molecular diversification through various cross-coupling reactions and nucleophilic substitutions. The compound's CAS 1240960-12-6 has become a frequently searched identifier among chemists looking for reliable chemical building blocks for their synthetic projects.

Recent trends in drug discovery highlight the importance of nitrogen-containing heterocycles, with pyrazole derivatives occupying a prominent position. The 1-methyl-1H-pyrazole moiety in particular has shown excellent metabolic stability in many drug candidates, while the 2-bromoethyl substituent provides a convenient handle for further functionalization. This combination explains why 4-(2-Bromoethyl)-1-methyl-1H-pyrazole has seen increased demand in pharmaceutical R&D, especially for projects targeting GPCR modulators and enzyme inhibitors.

From a synthetic chemistry perspective, CAS 1240960-12-6 offers multiple advantages. The compound's bromoethyl group readily participates in palladium-catalyzed couplings, making it valuable for constructing complex molecules through Suzuki-Miyaura, Negishi, or Heck reactions. Additionally, the pyrazole nitrogen atoms can coordinate to various metals, creating opportunities in coordination chemistry and catalysis research. These versatile reactivity patterns have made 4-(2-Bromoethyl)-1-methyl-1H-pyrazole a sought-after reagent in both academic and industrial laboratories.

The physicochemical properties of 4-(2-Bromoethyl)-1-methyl-1H-pyrazole contribute significantly to its utility. With moderate lipophilicity and good stability under standard laboratory conditions, this bromopyrazole derivative handles easily in most synthetic operations. Researchers appreciate that the 1-methyl group prevents unwanted N-H reactivity while maintaining the pyrazole ring's electronic characteristics. These features have led to its incorporation into various high-value intermediates for pharmaceutical candidates in clinical development.

In material science applications, CAS 1240960-12-6 has shown promise as a precursor for functional polymers and coordination networks. The ability to introduce pyrazole units into polymeric structures through the reactive bromoethyl functionality enables the creation of materials with tailored electronic and mechanical properties. This aligns well with current research trends focusing on smart materials and molecular electronics, where heterocyclic building blocks play increasingly important roles.

Quality control and analytical characterization of 4-(2-Bromoethyl)-1-methyl-1H-pyrazole typically involve standard techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's well-defined spectral signatures (particularly the characteristic pyrazole proton signals between 7.5-8.0 ppm in ¹H NMR) facilitate its identification and purity assessment. These reliable analytical parameters contribute to its popularity as a research chemical with consistent performance across different laboratories.

As synthetic methodologies continue to advance, 4-(2-Bromoethyl)-1-methyl-1H-pyrazole maintains its relevance through ongoing innovations in click chemistry and bioconjugation techniques. The compound's CAS 1240960-12-6 frequently appears in patent literature describing new drug discovery platforms and catalytic systems. Its balanced reactivity profile - being neither too labile nor too inert - makes it particularly valuable for constructing diverse compound libraries in high-throughput screening campaigns.

The commercial availability of 4-(2-Bromoethyl)-1-methyl-1H-pyrazole from multiple specialty chemical suppliers reflects its established position in modern synthetic chemistry. Current market trends show steady demand for this pyrazole intermediate, driven by pharmaceutical industry needs and academic research programs. Proper storage under inert atmosphere at controlled temperatures ensures long-term stability of this valuable chemical building block for various applications.

Looking forward, CAS 1240960-12-6 is poised to maintain its importance as researchers explore new frontiers in medicinal chemistry and functional materials. The compound's versatility in constructing both small molecules and polymeric structures ensures its continued relevance across multiple disciplines. As synthetic strategies become increasingly sophisticated, 4-(2-Bromoethyl)-1-methyl-1H-pyrazole will likely find expanded applications in emerging areas such as targeted drug delivery systems and molecular machines, solidifying its status as a fundamental tool for chemical innovation.